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Compound of Interest

Compound Name: AR-C141990 hydrochloride

Cat. No.: B2769621 Get Quote

Technical Support Center: AR-C141990
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using AR-C141990 hydrochloride in their experiments.

Troubleshooting Guide
This guide addresses common issues encountered during the handling and use of AR-
C141990 hydrochloride, with a focus on resolving solubility challenges.

Q1: I am having trouble dissolving AR-C141990 hydrochloride. What are the recommended

solvents and concentrations?

AR-C141990 hydrochloride is soluble in both water and DMSO.[1] For initial stock solutions,

using DMSO is a common practice.

Quantitative Solubility Data:
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Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

Water 100 52.91

DMSO 100 52.91

Note: The molecular weight of AR-C141990 hydrochloride is 529.05 g/mol .[1]

If you are still experiencing issues, consider the following troubleshooting steps:

Ensure Proper Solvent Quality: Use high-purity, anhydrous DMSO, as water content can

affect the solubility and stability of the compound.

Gentle Warming: Warm the solution to 37°C to aid dissolution. Avoid excessive heat, which

could degrade the compound.

Sonication: Brief sonication in a water bath can help break up any precipitate and facilitate

dissolution.

Vortexing: Ensure thorough mixing by vortexing the solution.

Q2: My AR-C141990 hydrochloride precipitates when I add it to my cell culture medium. How

can I prevent this?

Precipitation in aqueous solutions like cell culture media is a common issue when diluting a

concentrated DMSO stock. This is often due to the compound's lower solubility in the aqueous

environment compared to the DMSO stock.

Here is a workflow to minimize precipitation:
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Preparation of Working Solution

Prepare High-Concentration
Stock in 100% DMSO

(e.g., 50-100 mM)

Create an Intermediate Dilution
in 100% DMSO
(e.g., 10 mM)

Reduces volume of DMSO
added to medium

Add Intermediate Stock Dropwise
to Warmed Medium While Gently Mixing

Pre-warm Cell Culture
Medium to 37°C

Ensure Final DMSO Concentration
is Non-toxic to Cells

(typically <0.5%)

Click to download full resolution via product page

Workflow for preparing the final working solution.

Additional Tips:

Stepwise Dilution: Perform serial dilutions in your cell culture medium rather than a single

large dilution.

Increase Serum Concentration: If your experiment allows, a higher serum percentage in the

medium can sometimes help to keep the compound in solution.

pH of the Medium: Ensure the pH of your cell culture medium is stable, as pH shifts can

affect compound solubility.

Q3: My AR-C141990 hydrochloride solution appears cloudy or has visible particles after

storage. What should I do?
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Cloudiness or precipitation after storage can indicate several issues:

Improper Storage: Stock solutions in DMSO should be stored at -20°C or -80°C in small

aliquots to avoid repeated freeze-thaw cycles.

Moisture Contamination: If using DMSO as a solvent, ensure it is anhydrous. Moisture can

lead to the hydrolysis and precipitation of the compound over time.

Concentration Issues: If the solution was stored at a concentration close to its solubility limit,

temperature fluctuations during storage could cause it to fall out of solution.

If you observe precipitation, you can try to redissolve the compound by gentle warming (37°C)

and sonication. If this is unsuccessful, it is recommended to prepare a fresh stock solution.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AR-C141990?

AR-C141990 is a potent and selective inhibitor of the Monocarboxylate Transporter 1 (MCT1).

[1] MCT1 is a protein responsible for transporting monocarboxylates, such as lactate and

pyruvate, across the cell membrane. By inhibiting MCT1, AR-C141990 disrupts cellular

metabolism, particularly in cells that are highly dependent on glycolysis.
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Inhibition of MCT1 by AR-C141990.

Q2: What is the recommended storage condition for AR-C141990 hydrochloride?
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Solid Form: Store the solid compound at -20°C.

Stock Solutions: Prepare aliquots of your stock solution in DMSO and store them at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.

Q3: Is AR-C141990 hydrochloride stable in aqueous solutions?

The stability of AR-C141990 hydrochloride in aqueous solutions for extended periods may be

limited. For cell culture experiments, it is best to prepare fresh dilutions from a frozen DMSO

stock just before use.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Materials:

AR-C141990 hydrochloride powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the Compound: Accurately weigh out the desired amount of AR-C141990
hydrochloride. For example, to prepare 1 mL of a 100 mM stock solution, you will need

52.91 mg.

Add DMSO: Add the appropriate volume of DMSO to the microcentrifuge tube containing the

compound.

Dissolve: Vortex the tube for 1-2 minutes until the compound is fully dissolved. If necessary,

sonicate the tube in a water bath for 5-10 minutes. The solution should be clear.
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes and store at

-20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture

Materials:

100 mM AR-C141990 hydrochloride stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Sterile tubes for dilution

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of your

stock solution in DMSO. For example, dilute the 100 mM stock to 10 mM by adding 10 µL of

the stock to 90 µL of DMSO.

Final Dilution: While gently vortexing the pre-warmed cell culture medium, add the required

volume of the AR-C141990 hydrochloride stock (or intermediate dilution) dropwise to

achieve the desired final concentration.

Mix Gently: Gently mix the final solution by inverting the tube or pipetting up and down. Avoid

vigorous vortexing, which can cause foaming of the medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is not toxic to your cells (typically below 0.5%). Remember to include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Use Immediately: Use the freshly prepared working solution for your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://en.wikipedia.org/wiki/Monocarboxylate_transporter_1
https://www.benchchem.com/product/b2769621#troubleshooting-ar-c141990-hydrochloride-insolubility-issues
https://www.benchchem.com/product/b2769621#troubleshooting-ar-c141990-hydrochloride-insolubility-issues
https://www.benchchem.com/product/b2769621#troubleshooting-ar-c141990-hydrochloride-insolubility-issues
https://www.benchchem.com/product/b2769621#troubleshooting-ar-c141990-hydrochloride-insolubility-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2769621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2769621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

